2,6-difluoro-N-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)benzamide

• IUPAC Name: 2,6-difluoro-N-[[1-(4-fluorophenyl)tetrazol-5-yl]methyl]benzamide
• InChI: InChI=1S/C15H10F3N5O/c16-9-4-6-10(7-5-9)23-13(20-21-22-23)8-19-15(24)14-11(17)2-1-3-12(14)18/h1-7H,8H2,(H,19,24)
• InChI Key: CLBTWUWKPBPPTB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)C(=O)NCC2=NN=NN2C3=CC=C(C=C3)F)F
• Molecular Formula: C15H10F3N5O
• Molecular Weight: 333.27 g/mol

Description

2,6-difluoro-N-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)benzamide, also known as DFTB, is a chemical compound that has gained significant attention in scientific research for its potential applications in drug discovery and development.

Scientific Research Applications

Antitumor Properties

A study by Hutchinson et al. (2001) explored synthetic routes to mono- and difluorinated benzothiazoles, exhibiting potent cytotoxic properties in vitro, especially against human breast cancer cell lines. These compounds, including variations of fluorinated benzamides, demonstrated promising antitumor potential, although their activity varied significantly against different cell lines (Hutchinson et al., 2001).

Antimicrobial Activity

Limban et al. (2011) synthesized and tested a number of acylthioureas and benzamides, including fluorinated derivatives, for their antimicrobial activity. These compounds showed significant potential against various bacterial strains, demonstrating the effectiveness of fluorinated benzamides in antimicrobial applications (Limban et al., 2011).

Medicinal Chemistry Applications

Wang et al. (2009) reported on the catalyzed ortho-fluorination of benzylamines, utilizing fluorinated benzamides. This methodology is broadly applicable in medicinal chemistry, enabling the synthesis of fluorinated compounds for various therapeutic applications (Wang et al., 2009).

Synthesis of Fluorinated Compounds

Desai et al. (2013) focused on the synthesis of fluorobenzamides containing thiazole and thiazolidine. These compounds, including 4-fluoro-N-(4-methyl-5-(2-(4-oxo-3-phenylthiazolidin-2-ylidene)hydrazinecarbonyl)thiazol-2-yl)benzamides, demonstrated promising antimicrobial activity, highlighting the role of fluorine atoms in enhancing biological activity (Desai et al., 2013).

Fluorinated Benzamides in Bioimaging

Tu et al. (2007) synthesized fluorine-containing benzamide analogs for imaging sigma2 receptor status in solid tumors using positron emission tomography (PET). This underscores the utility of fluorinated benzamides in the field of diagnostic imaging and cancer research (Tu et al., 2007).